Cas no 2138529-30-1 (3-Fluoro-2,2-dimethyl-3-[4-(2-methylpropyl)phenyl]propan-1-ol)

• Product Name: 3-Fluoro-2,2-dimethyl-3-[4-(2-methylpropyl)phenyl]propan-1-ol
• CAS No: 2138529-30-1
• MF: C₁₅H₂₃FO
• MW: 238.340928316116
• CID: 6461274
• PubChem ID: 165499580
• Update Time: 2025-05-20

3-Fluoro-2,2-dimethyl-3-[4-(2-methylpropyl)phenyl]propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2138529-30-1
• 3-fluoro-2,2-dimethyl-3-[4-(2-methylpropyl)phenyl]propan-1-ol
• EN300-1153642
• 3-Fluoro-2,2-dimethyl-3-[4-(2-methylpropyl)phenyl]propan-1-ol

• Inchi： 1S/C15H23FO/c1-11(2)9-12-5-7-13(8-6-12)14(16)15(3,4)10-17/h5-8,11,14,17H,9-10H2,1-4H3
• InChI Key： SBRDIBZKNKWENR-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)CC(C)C)C(C)(C)CO

Computed Properties

• Exact Mass: 238.173293515g/mol
• Monoisotopic Mass: 238.173293515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 20.2Ų

Additional information on 3-Fluoro-2,2-dimethyl-3-[4-(2-methylpropyl)phenyl]propan-1-ol

Research Briefing on 3-Fluoro-2,2-dimethyl-3-[4-(2-methylpropyl)phenyl]propan-1-ol (CAS: 2138529-30-1)

In recent years, the compound 3-Fluoro-2,2-dimethyl-3-[4-(2-methylpropyl)phenyl]propan-1-ol (CAS: 2138529-30-1) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

The compound, characterized by its fluorinated and branched alkyl chain, has been investigated for its role as an intermediate in the synthesis of more complex bioactive molecules. Recent studies have highlighted its utility in the development of novel anti-inflammatory and analgesic agents. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 3-Fluoro-2,2-dimethyl-3-[4-(2-methylpropyl)phenyl]propan-1-ol exhibit potent inhibitory effects on cyclooxygenase-2 (COX-2), a key enzyme involved in inflammatory pathways.

From a synthetic chemistry perspective, advancements in the efficient production of this compound have been reported. A team of researchers from the University of Cambridge developed a novel catalytic method for the asymmetric synthesis of 3-Fluoro-2,2-dimethyl-3-[4-(2-methylpropyl)phenyl]propan-1-ol, achieving high enantiomeric purity (>99% ee) and yield (85%). This method, published in Organic Letters in early 2024, utilizes a chiral palladium catalyst and represents a significant improvement over previous synthetic routes.

In addition to its pharmacological potential, the compound has also been explored for its physicochemical properties. Molecular dynamics simulations and X-ray crystallography studies have revealed that the fluorine atom at the 3-position plays a crucial role in stabilizing the molecular conformation, which may contribute to its enhanced binding affinity to biological targets. These findings were detailed in a recent ACS Chemical Biology publication (2024).

Looking ahead, researchers are particularly interested in the potential of 3-Fluoro-2,2-dimethyl-3-[4-(2-methylpropyl)phenyl]propan-1-ol as a scaffold for the development of next-generation therapeutics. Its structural versatility allows for the introduction of various functional groups, enabling the fine-tuning of biological activity. Ongoing preclinical studies are evaluating its efficacy in models of chronic pain and autoimmune diseases, with preliminary results suggesting promising therapeutic indices.

In conclusion, 3-Fluoro-2,2-dimethyl-3-[4-(2-methylpropyl)phenyl]propan-1-ol (CAS: 2138529-30-1) represents a valuable compound in the realm of medicinal chemistry. Its unique structural features, combined with recent synthetic and pharmacological advancements, position it as a promising candidate for further drug development efforts. Future research should focus on optimizing its pharmacokinetic properties and exploring its potential in combination therapies.